Cas no 728920-01-2 (1-ISOCYANOINDANE)

• Product name: 1-ISOCYANOINDANE
• CAS No: 728920-01-2
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 1757827
• PubChem ID: 2759453

1-ISOCYANOINDANE Chemical and Physical Properties

Names and Identifiers

• 1-ISOCYANOINDANE
• (1S)-1-Isocyanoindane
• (S)-(+)-1-ISOCYANOINDANE
• GS-0088
• 728920-01-2
• AKOS006295425
• EN300-1869850
• 728919-98-0
• 1-isocyano-2,3-dihydro-1H-indene

• Inchi： InChI=1S/C10H9N/c1-11-10-7-6-8-4-2-3-5-9(8)10/h2-5,10H,6-7H2
• InChI Key： KNXCHLLQHRSRIT-UHFFFAOYSA-N
• SMILES： [C-]#[N+]C1CCC2=CC=CC=C12

Computed Properties

• Exact Mass: 143.073499291g/mol
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4Ų
• XLogP3: 2